Cas no 896606-78-3 (N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide)

• Product Name: N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide
• CAS No: 896606-78-3
• MF: C₁₈H₁₅FN₂OS
• MW: 326.387906312943
• CID: 5479735
• Update Time: 2025-07-17

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]benzamide
• N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide

• Inchi： 1S/C18H15FN2OS/c19-15-8-6-14(7-9-15)18-21-16(12-23-18)10-11-20-17(22)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H,20,22)
• InChI Key： AAOFGSUUBKAMPZ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(F)C=C2)=N1)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide

Introduction to N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide (CAS No. 896606-78-3)

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 896606-78-3, represents a promising candidate for further exploration in the development of novel therapeutic agents. The molecular structure of this compound incorporates several key functional groups that contribute to its potential biological activity, making it a subject of intense interest among researchers.

The central scaffold of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide is composed of a benzamide moiety linked to an ethyl chain that extends from a 1,3-thiazole ring. The presence of a 4-fluorophenyl group at the terminal position of the ethyl chain introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many pharmacological contexts. This structural feature is particularly noteworthy, as fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the potential interactions of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide with biological targets. Studies suggest that the compound may interact with enzymes and receptors involved in various cellular pathways, including those relevant to inflammation, pain signaling, and neurodegeneration. The benzamide group, in particular, is known to modulate the activity of certain proteases and kinases, which are critical targets in drug discovery efforts.

The 1,3-thiazole ring is another significant structural component that contributes to the compound's potential therapeutic utility. Thiazole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of the 4-fluorophenyl group into this framework may further enhance these properties by improving the compound's ability to cross cell membranes and reach target sites within the body. This dual functionality makes N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide a versatile molecule with broad therapeutic implications.

In vitro studies have begun to elucidate the pharmacological profile of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide. Initial results indicate that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary investigations have shown that it may possess inhibitory effects on enzymes such as COX-2 and LOX, which are implicated in chronic inflammatory conditions. These findings underscore the compound's promise as a lead molecule for further drug development.

The synthesis of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide presents unique challenges due to its complex structure. However, recent innovations in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been employed to construct key functional groups efficiently. These advancements not only facilitate the production of the compound but also open up new avenues for modifying its structure to optimize its biological activity.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The presence of fluorine can significantly alter the pharmacokinetic properties of a molecule by affecting its solubility, metabolic stability, and binding affinity. In the case of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide, the 4-fluorophenyl group is likely responsible for much of its observed bioactivity and selectivity. By leveraging fluorine's unique electronic properties, researchers can fine-tune the compound's interactions with biological targets, leading to more effective therapeutic outcomes.

Ongoing research is focused on exploring additional derivatives of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide to enhance its pharmacological profile further. Modifications such as substituting different aromatic rings or altering the length of the ethyl chain may lead to compounds with improved efficacy or reduced side effects. The use of high-throughput screening techniques allows researchers to rapidly evaluate large libraries of derivatives, accelerating the discovery process.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how new compounds are designed and optimized. By analyzing vast datasets containing structural and biological information, computational models can predict how different modifications will affect a compound's activity. These tools have been instrumental in guiding the synthesis of novel analogs like N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide and are expected to play an even greater role in future drug development efforts.

The potential applications of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide extend beyond oncology and inflammation research. Preliminary studies suggest that it may also have neuroprotective properties due to its ability to modulate certain neurotransmitter systems. This opens up possibilities for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, its structural similarity to known bioactive molecules makes it a valuable scaffold for designing new therapeutics targeting diverse diseases.

In conclusion, N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-yethel}benzamide (CAS No. 896606-78) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents with significant therapeutic potential. Its unique combination of functional groups and promising preclinical data make it an attractive candidate for further investigation and development. As research continues to uncover new applications for this compound and its derivatives，its importance in addressing unmet medical needs is likely to grow.